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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fission product yield of Barium-
140 (Ba-140) from the neutron-induced fission of several key actinide isotopes. The data

presented is crucial for a range of applications, including nuclear reactor design, fuel cycle

analysis, waste management, and in the production of medical isotopes, where Ba-140 serves

as a generator for its daughter product, Lanthanum-140 (La-140), a high-energy gamma

emitter used in various research and therapeutic applications.

Quantitative Fission Yield Data for Barium-140
The cumulative fission yield of Ba-140 is a critical parameter, representing the probability of its

formation per fission event. This data is compiled from the latest evaluated nuclear data

libraries, including ENDF/B-VIII.0, JEFF-3.3, and JENDL-5. The following table summarizes the

cumulative fission yields for Ba-140 from various actinides at thermal (0.0253 eV), fast

(representative spectrum, typically around 1-2 MeV), and 14 MeV neutron energies.
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Fissioning Nuclide Neutron Energy
Cumulative Fission
Yield (%)

Data Source

Thorium-232 (Th-232) Fast 7.78 ± 0.23 JEFF-3.3

14 MeV 7.32 ± 0.36 IAEA

Uranium-233 (U-233) Thermal 6.75 ± 0.14 ENDF/B-VIII.0

Fast 6.53 ± 0.20 JEFF-3.3

14 MeV 5.80 ± 0.29 JEFF-3.3

Uranium-235 (U-235) Thermal 6.21 ± 0.05 ENDF/B-VIII.0

Fast 6.09 ± 0.06 JEFF-3.3

14 MeV 5.48 ± 0.16 JEFF-3.3

Uranium-238 (U-238) Fast 5.95 ± 0.12 JEFF-3.3

14 MeV 5.34 ± 0.16 JEFF-3.3

Plutonium-239 (Pu-

239)
Thermal 5.31 ± 0.08 ENDF/B-VIII.0

Fast 5.23 ± 0.10 JEFF-3.3

14 MeV 4.60 ± 0.18 JEFF-3.3

Plutonium-241 (Pu-

241)
Thermal 5.89 ± 0.12 ENDF/B-VIII.0

Fast 5.70 ± 0.23 JEFF-3.3

Note: The uncertainties provided represent the standard deviation.

Experimental Protocols for Barium-140 Fission Yield
Determination
The determination of Ba-140 fission yields is a multi-step process that involves the irradiation of

an actinide target, followed by the chemical separation of the fission products and subsequent
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radiometric analysis. The two primary experimental techniques employed are radiochemical

separation and gamma-ray spectrometry.

Radiochemical Separation of Barium-140
This method is a classic and reliable technique for isolating Barium from a complex mixture of

fission products and the un-fissioned actinide target material.

2.1.1. Target Dissolution

Following irradiation, the actinide target (e.g., uranium metal or oxide) is transferred to a hot

cell.

The target is dissolved in a suitable acid, typically nitric acid (HNO3). The concentration and

temperature of the acid are optimized for the specific target material to ensure complete

dissolution. For example, uranium metal can be dissolved in 10 M HNO3 at 105°C.[1]

During dissolution, volatile fission products, such as iodine and noble gases, may be

released and should be captured in appropriate traps (e.g., NaOH traps for iodine).

2.1.2. Barium Separation

Carrier Addition: A known amount of stable barium carrier (e.g., Ba(NO₃)₂) is added to the

dissolved target solution. This is crucial for monitoring the chemical yield of the separation

process.

Initial Precipitation: Barium, along with other alkaline earth elements like strontium, is co-

precipitated. A common method is the precipitation of nitrates or chlorides.

Purification Steps: A series of precipitation and dissolution steps are performed to separate

barium from other fission products. This often involves:

Precipitation of barium chloride (BaCl₂) from a cold hydrochloric acid-ether mixture. This

step effectively separates barium from many other elements.

Scavenging with ferric hydroxide (Fe(OH)₃) to remove interfering radionuclides.
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Final Precipitation: The purified barium is precipitated as barium sulfate (BaSO₄) or barium

chromate (BaCrO₄), which are insoluble compounds.

Yield Determination: The final precipitate is washed, dried, and weighed. The chemical yield

is calculated by comparing the weight of the recovered precipitate to the amount of barium

carrier initially added.

Gamma-Ray Spectrometry
Gamma-ray spectrometry is a non-destructive technique used to identify and quantify

radionuclides based on their characteristic gamma-ray emissions. It is often used in conjunction

with radiochemical separation to analyze the purified barium sample or can be used for direct

analysis of the irradiated target.

2.2.1. Sample Preparation and Measurement

The purified Ba-140 sample (as a precipitate or in solution) is placed in a well-defined

geometry for counting.

A high-purity germanium (HPGe) detector is used for high-resolution gamma-ray

spectrometry. The detector is shielded to reduce background radiation.

The gamma-ray spectrum of the sample is acquired over a sufficient period to obtain

statistically significant data.

2.2.2. Data Analysis

Peak Identification: The characteristic gamma-ray peaks of Ba-140 (e.g., 162.7 keV, 304.9

keV, 437.6 keV) and its daughter, La-140 (e.g., 487.0 keV, 815.8 keV, 1596.2 keV), are

identified in the spectrum.[2]

Peak Area Determination: The net area of the identified gamma-ray peaks is calculated by

subtracting the background continuum.

Activity Calculation: The activity of Ba-140 is determined using the following equation:

where:
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ε is the detector efficiency at the specific gamma-ray energy.

Iγ is the gamma-ray intensity (emission probability).

t is the counting time in seconds.

Fission Yield Calculation: The cumulative fission yield (Y) is then calculated by relating the

measured activity of Ba-140 to the total number of fissions that occurred in the target. The

number of fissions can be determined using fission chambers or by measuring the activity of

a fission product with a well-known fission yield (a monitor).

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key workflows in the determination of Ba-140 fission yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Barium-140 Fission Yield from Various Actinides: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234999#barium-140-fission-yield-from-different-
actinides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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